Cas no 27330-47-8 (Isothiazole, 4,5-dimethyl-)

• Product Name: Isothiazole, 4,5-dimethyl-
• CAS No: 27330-47-8
• MF: C₅H₇NS
• MW: 113.180779695511
• CID: 1429982
• PubChem ID: 520305
• Update Time: 2025-04-20

Isothiazole, 4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Isothiazole, 4,5-dimethyl-
• 4,5-Dimethyl-1,2-thiazol
• 27330-47-8
• InChI=1/C5H7NS/c1-4-3-6-7-5(4)2/h3H,1-2H
• SPRVGONRQZESPA-UHFFFAOYSA-N
• AKOS006370738
• 4,5-Dimethylisothiazole
• DTXSID00334312
• SCHEMBL765688

• Inchi： 1S/C5H7NS/c1-4-3-6-7-5(4)2/h3H,1-2H3
• InChI Key： SPRVGONRQZESPA-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C=N1)C

Computed Properties

• Exact Mass: 113.03001
• Monoisotopic Mass: 113.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles